N-methyl-3-[5-(4-phenylbutyl)-1,3,4-oxadiazol-2-yl]-N-[2-(tetrahydro-2H-pyran-2-yl)ethyl]propanamide

• IUPAC Name: N-methyl-N-[2-(oxan-2-yl)ethyl]-3-[5-(4-phenylbutyl)-1,3,4-oxadiazol-2-yl]propanamide
• InChI: InChI=1S/C23H33N3O3/c1-26(17-16-20-12-7-8-18-28-20)23(27)15-14-22-25-24-21(29-22)13-6-5-11-19-9-3-2-4-10-19/h2-4,9-10,20H,5-8,11-18H2,1H3
• InChI Key: PIBTVILFZPGVNC-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1CCCCO1)C(=O)CCC2=NN=C(O2)CCCCC3=CC=CC=C3
• Molecular Formula: C23H33N3O3
• Molecular Weight: 399.5 g/mol

Description

N-methyl-3-[5-(4-phenylbutyl)-1,3,4-oxadiazol-2-yl]-N-[2-(tetrahydro-2H-pyran-2-yl)ethyl]propanamide is a useful research compound. Its molecular formula is C23H33N3O3 and its molecular weight is 399.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 399.25219192 g/mol and the complexity rating of the compound is 470. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Antibacterial Activity

Research led by Tumosienė et al. (2012) focused on synthesizing azole derivatives from 3-[(4-methylphenyl)amino]propanehydrazide and its N′-phenylcarbamoyl derivatives, including 1,3,4-oxadiazole-2(3H)-thione, among others. These compounds exhibited good antibacterial activity against Rhizobium radiobacter, highlighting their potential in developing new antibacterial agents (Tumosienė et al., 2012).

Potential Anti-inflammatory and Anticancer Agents

A study by Küçükgüzel et al. (2013) synthesized novel celecoxib derivatives with potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. These compounds were evaluated for their biological activities, including their ability to inhibit the HCV NS5B RdRp activity and their anticancer activity against human tumor cell lines, demonstrating significant potential for therapeutic applications (Küçükgüzel et al., 2013).

Insecticidal Activity

Qi et al. (2014) synthesized anthranilic diamides analogs containing 1,3,4-oxadiazole rings to evaluate their insecticidal activities against Plutella xylostella. Some compounds showed promising insecticidal activities, indicating potential applications in pest control (Qi et al., 2014).

Computational and Pharmacological Evaluation for Toxicity Assessment and Tumor Inhibition

Faheem (2018) focused on the computational and pharmacological evaluation of 1,3,4-oxadiazole and pyrazole novel derivatives for toxicity assessment, tumor inhibition, and their antioxidant, analgesic, and anti-inflammatory actions. This research highlights the potential of these compounds in drug discovery, particularly in cancer therapy (Faheem, 2018).